Cas no 2737207-16-6 (1-(Azetidin-3-yl)pyrrolidin-2-one tosylate)

• Product Name: 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate
• CAS No: 2737207-16-6
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6795328
• PubChem ID: 162420724
• Update Time: 2025-10-28

1-(Azetidin-3-yl)pyrrolidin-2-one tosylate Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate
• F95779
• 1-(AZETIDIN-3-YL)PYRROLIDIN-2-ONE 4-METHYLBENZENESULFONATE
• 2737207-16-6

• Inchi： 1S/C7H12N2O.C7H8O3S/c10-7-2-1-3-9(7)6-4-8-5-6;1-6-2-4-7(5-3-6)11(8,9)10/h6,8H,1-5H2;2-5H,1H3,(H,8,9,10)
• InChI Key： ACKWYGMDVDHCJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C1CCCN1C1CNC1

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų

Additional information on 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate

1-(Azetidin-3-yl)pyrrolidin-2-one Tosylate: A Comprehensive Overview

The compound with CAS No. 2737207-16-6, commonly referred to as 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is notable for its unique structural features, which include a pyrrolidinone ring system and an azetidine substituent, both of which contribute to its versatile reactivity and potential applications in medicinal chemistry.

Pyrrolidinone is a five-membered lactam ring, which is a common structural motif in many bioactive molecules. The presence of the tosylate group (tosyloxy group) in this compound further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. The azetidine ring, a four-membered nitrogen-containing ring, adds additional complexity and functionality to the molecule, enabling it to participate in various chemical transformations.

Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that azetidine-containing compounds exhibit potent inhibitory activity against certain enzyme targets, suggesting their potential as leads for drug development. The tosylate functional group, on the other hand, is widely used as a leaving group in nucleophilic substitution reactions, making this compound highly versatile in organic synthesis.

The synthesis of 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate involves a multi-step process that typically begins with the preparation of the pyrrolidinone core. This is followed by the introduction of the azetidine substituent through either ring-closing metathesis or other cyclization techniques. The final step involves the installation of the tosylate group, which is achieved through sulfonation reactions using appropriate reagents such as p-toluenesulfonyl chloride.

In terms of applications, this compound has found utility in the construction of bioactive molecules with complex architectures. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, makes it an invaluable building block in modern organic synthesis. For example, researchers have utilized this compound to synthesize macrocyclic compounds with potential applications in peptide mimetics and enzyme inhibitors.

One of the most exciting developments involving 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate is its role in the synthesis of β-lactam antibiotics. The azetidine ring system is closely related to β-lactam structures, which are fundamental components of many antibiotics. By leveraging the reactivity of this compound, chemists have been able to develop novel analogs with improved potency and reduced resistance profiles.

Moreover, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound. This has opened up new avenues for exploring its stereochemical properties and their impact on biological activity. For instance, studies have shown that certain enantiomers exhibit superior pharmacokinetic profiles compared to their counterparts, underscoring the importance of stereocontrol in drug design.

In conclusion, 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate (CAS No. 2737207-16-6) is a versatile and valuable compound with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing medicinal chemistry will undoubtedly grow even more prominent.